Cas no 1153054-05-7 (N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1153054-05-7
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• MDL: MFCD12587528
• CID: 2603994
• PubChem ID: 43598180
• Update Time: 2025-07-17

N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Aminocyclohexyl)methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• NE63769
• N-((1-aminocyclohexyl)methyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• MDL： MFCD12587528
• Inchi： 1S/C12H21N3O3S/c1-9-11(10(2)18-15-9)19(16,17)14-8-12(13)6-4-3-5-7-12/h14H,3-8,13H2,1-2H3
• InChI Key： STUUZZKIVWAVQP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC1(CCCCC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Recent Advances in the Study of N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS: 1153054-05-7)

The compound N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS: 1153054-05-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique cyclohexyl and oxazole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interactions with various biological targets. These in silico studies have revealed promising binding affinities for enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In vitro and in vivo experiments have further validated the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The compound's selectivity for COX-2 over COX-1 was particularly noteworthy, as it minimizes the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position the compound as a promising candidate for the development of next-generation anti-inflammatory agents.

Another area of interest is the compound's potential role in oncology. Preliminary studies have indicated that N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide may modulate the activity of certain protein kinases involved in cancer cell proliferation. A recent preprint on bioRxiv reported that the compound induces apoptosis in triple-negative breast cancer cells by inhibiting the PI3K/AKT/mTOR signaling pathway. While these results are preliminary, they highlight the need for further investigation into the compound's anticancer properties.

Despite these promising findings, challenges remain in the development of N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through structural modifications and formulation optimization. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N-(1-aminocyclohexyl)methyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS: 1153054-05-7) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual applications in inflammation and oncology, coupled with its unique structural features, make it a compelling subject for future research. Continued efforts to optimize its pharmacokinetic and pharmacodynamic properties will be crucial in translating these findings into clinically viable therapies.